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Compound of Interest

Compound Name: Lotilaner

Cat. No.: B608639 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Lotilaner in a laboratory setting. Adherence to these procedures is critical to ensure personnel

safety, environmental protection, and regulatory compliance.

Lotilaner is an isoxazoline ectoparasiticide. While not classified as a hazardous substance

according to the Safety Data Sheets (SDS), proper disposal is necessary to prevent

environmental contamination.[1][2] Unused veterinary medicinal products containing Lotilaner
should be disposed of in accordance with local requirements, with a preference for take-back

schemes.[3][4]

Waste Classification and Segregation
Proper segregation of Lotilaner waste at the point of generation is the first step to ensure safe

and compliant disposal. All personnel handling Lotilaner must be trained in these procedures.
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Waste Category Description
Recommended Disposal
Container

Unused/Expired Lotilaner
Pure Lotilaner, expired tablets,

or unused solutions.

Clearly labeled, sealed

container for non-hazardous

pharmaceutical waste.

Contaminated Labware

Glassware, pipette tips, gloves,

and other materials that have

come into direct contact with

Lotilaner.

Labeled container for non-

hazardous chemical waste.

Empty Product Containers
Original packaging, blisters,

and bottles that held Lotilaner.

Can be disposed of as general

laboratory waste after ensuring

they are fully empty. Scratch

out any personal information

on prescription labels.[5]

Sharps
Needles or syringes used for

handling Lotilaner solutions.

Puncture-proof sharps

container.

Step-by-Step Disposal Procedures
The following protocols outline the step-by-step process for disposing of different types of

Lotilaner waste.

2.1. Unused or Expired Lotilaner

Do Not Dispose Down the Drain: Never dispose of Lotilaner down the sink or in any

waterway.[4][6] This is to prevent aquatic contamination.

Utilize Take-Back Programs: The preferred method of disposal is a pharmaceutical take-back

program.[4][7][8] These programs ensure that unused medications are disposed of in a

compliant and environmentally sound manner. Check with your institution’s Environmental

Health and Safety (EHS) department for available programs.

Disposal as Non-Hazardous Waste: If a take-back program is not available, dispose of the

unused Lotilaner as non-hazardous pharmaceutical waste. This typically involves
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incineration through a licensed waste disposal contractor.[9][10][11]

Place the Lotilaner in a clearly labeled, sealed container.

Arrange for pickup by your institution's contracted waste disposal service.

2.2. Contaminated Labware

Segregate Waste: Collect all labware that has come into contact with Lotilaner in a

designated, labeled waste container.

Decontamination: While Lotilaner is not classified as hazardous, it is good laboratory

practice to decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Dispose of the contaminated labware as non-hazardous chemical waste through

your institution's EHS-approved waste stream.

2.3. Empty Product Containers

Ensure Containers are Empty: Make sure that all product has been removed from the

containers.

Deface Labels: If applicable, remove or obscure any labels that could identify the contents or

patient information.[5]

Dispose as General Waste: Empty containers can typically be disposed of in the general

laboratory trash.

Experimental Workflow for Lotilaner Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Lotilaner waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.hercenter.org/dental/pharma.php
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.benchchem.com/product/b608639?utm_src=pdf-body
https://www.benchchem.com/product/b608639?utm_src=pdf-body
https://www.benchchem.com/product/b608639?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-116564/Lotilaner-SDS-MedChemExpress.pdf
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/product/b608639?utm_src=pdf-body
https://www.benchchem.com/product/b608639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation

Disposal Pathway

Lotilaner Waste Generated

Unused/Expired LotilanerIdentify Type

Contaminated Labware

Empty Containers

Pharmaceutical Take-Back Program
Preferred

Non-Hazardous Pharmaceutical WasteAlternative

Non-Hazardous Chemical Waste

General Laboratory Waste

Licensed Incineration

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Lotilaner waste.

Regulatory Framework
The disposal of pharmaceutical waste is regulated by several agencies. While Lotilaner is not

currently classified as a hazardous waste under the Resource Conservation and Recovery Act

(RCRA), it is crucial to adhere to all federal, state, and local regulations for pharmaceutical

disposal.[9][10][11] Key regulations include the EPA's rules on pharmaceutical waste and the

DEA's regulations for controlled substances, although Lotilaner is not a controlled substance.

It is the responsibility of the researcher and their institution to ensure compliance with all

applicable regulations. Always consult your institution's EHS department for specific guidance

on your facility's waste disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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